1-{[(2-Bromophenyl)sulfanyl]methyl}pyridin-2(1H)-imine

• CAS RN: 54257-91-9
• Molecular Formula: C12H11BrN2S
• Molecular Weight: 295.20 g/mol
• IUPAC Name: 1-[(2-bromophenyl)sulfanylmethyl]pyridin-2-imine
• InChI: InChI=1S/C12H11BrN2S/c13-10-5-1-2-6-11(10)16-9-15-8-4-3-7-12(15)14/h1-8,14H,9H2
• InChI Key: CJVDSVDDIZZVEF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)SCN2C=CC=CC2=N)Br

Description

1-{[(2-Bromophenyl)sulfanyl]methyl}pyridin-2(1H)-imine is a useful research compound. Its molecular formula is C12H11BrN2S and its molecular weight is 295.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a suspension of 2.05 g of sodium 2-propoxide in 200 ml of 2-propanol is added 8.3 g of 2-amino-1-[[(o-bromophenyl)thio]methyl]pyridinium chloride, and the mixture is stirred and heated under reflux for about 5 hours. During this time the flocculent sodium 2-propoxide is replaced by a granular precipitate. The mixture is filtered hot, the insoluble solid is washed repeatedly with warm 2-propanol, and the combined filtrate and washings are concentrated to a volume of about 25 ml in vacuo. The solution is cooled, the solid that separates is filtered, and then is recrystallized from cyclohexane to give 1-[(o-bromophenylthio)methyl] -2-iminopyridine.

Synthesis routes and methods II

Procedure details

To a solution of 5.4 g of sodium methoxide in 400 ml of methanol is added 33.2 g of 2-amino-1-[[(o-bromophenyl)thio]methyl]pyridinium chloride, and the mixture is stirred and heated under reflux for about 5 hours, and filtered while hot. The filtrate is concentrated in vacuo to dryness to give 1-[(o-bromophenylthio)methyl]-2-iminopyridine as a pale yellow crystalline solid after recrystallization from cyclohexane.